![molecular formula C6H8N2O B121994 1-(Pyrimidin-5-yl)ethan-1-ol CAS No. 79691-74-0](/img/structure/B121994.png)
1-(Pyrimidin-5-yl)ethan-1-ol
Overview
Description
“1-(Pyrimidin-5-yl)ethan-1-ol” is a chemical compound with the CAS Number: 31415-77-7 . It has a molecular weight of 124.14 . This compound is not intended for human or veterinary use and is for research use only.
Molecular Structure Analysis
The InChI code for “1-(Pyrimidin-5-yl)ethan-1-ol” is 1S/C6H8N2O/c1-5(9)6-2-7-4-8-3-6/h2-5,9H,1H3/t5-/m1/s1 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a density of 1.1±0.1 g/cm^3, a boiling point of 224.5±13.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.4 mmHg at 25°C . It also has an enthalpy of vaporization of 46.1±3.0 kJ/mol, a flash point of 92.1±26.3 °C, and an index of refraction of 1.516 .Scientific Research Applications
Anticancer Agents
The pyrimidine skeleton is widely used in the design of anticancer agents . In a study, a series of triazolo pyrimidine indole derivatives were designed and synthesized, and their antiproliferative activities were tested against three human cancer cell lines . The compound H12 exhibited significant inhibitory effects on the ERK signaling pathway, resulting in decreased phosphorylation levels of ERK1/2, c-Raf, MEK1/2, and AKT . This suggests that “1-(Pyrimidin-5-yl)ethan-1-ol” could potentially be used in the development of anticancer agents.
Antibacterial Agents
Pyrimidine derivatives have been found to exhibit potent antibacterial activity . In a study, novel synthetic routes for pyrimidine, pyridine, and pyrazole derivatives were reported, and the novel compounds were tested for biological activity against Gram+ bacteria (Bacillus subtilis and Staphylococcus aureus) and Gram– bacteria (E. Coli and Klebsiella pneumonia) . The results showed that the novel compounds acted as potent antibacterial agents against all bacterial strains except Klebsiella pneumonia .
Antifungal Agents
Many pyrimidine derivatives act as antifungal agents . This suggests that “1-(Pyrimidin-5-yl)ethan-1-ol” could potentially be used in the development of antifungal medications.
Antiviral Agents
Pyrimidine derivatives have also been found to act as antiviral agents . This suggests that “1-(Pyrimidin-5-yl)ethan-1-ol” could potentially be used in the development of antiviral medications.
Antioxidant Agents
Many pyrimidine derivatives act as antioxidants . This suggests that “1-(Pyrimidin-5-yl)ethan-1-ol” could potentially be used in the development of antioxidant medications.
Anti-HIV Agents
Pyrimidine derivatives have been found to act as anti-HIV agents . This suggests that “1-(Pyrimidin-5-yl)ethan-1-ol” could potentially be used in the development of anti-HIV medications.
Safety and Hazards
Future Directions
While specific future directions for “1-(Pyrimidin-5-yl)ethan-1-ol” are not available, pyrimidine derivatives are of interest in medicinal chemistry due to their broad range of biological activities . They are being explored for potential use in the treatment of various conditions, including infectious diseases, neurodegenerative disorders, and some forms of cancer .
Mechanism of Action
Target of Action
Similar compounds, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, have been found to inhibit cyclin-dependent kinase 2 (cdk2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment .
Mode of Action
It can be inferred from related compounds that they interact with their targets (like cdk2) and inhibit their activity . This inhibition can lead to alterations in cell cycle progression .
Biochemical Pathways
Given the potential target of cdk2, it can be inferred that the compound may affect cell cycle regulation pathways . Inhibition of CDK2 can lead to cell cycle arrest, thereby preventing the proliferation of cancer cells .
Result of Action
Based on the potential inhibition of cdk2, it can be inferred that the compound may induce cell cycle arrest and apoptosis in cancer cells .
properties
IUPAC Name |
1-pyrimidin-5-ylethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-5(9)6-2-7-4-8-3-6/h2-5,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHBKMPNNYVQNRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN=CN=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90507457 | |
Record name | 1-(Pyrimidin-5-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90507457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyrimidin-5-yl)ethan-1-ol | |
CAS RN |
79691-74-0 | |
Record name | 1-(Pyrimidin-5-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90507457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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